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A guide for researchers and drug development professionals on the preclinical evaluation of
BNT113, an investigational mMRNA-based immunotherapy for Human Papillomavirus (HPV)16-
positive cancers.

This guide provides a comparative overview of the available preclinical data for BNT113
(formerly NT113), a novel mMRNA vaccine. Due to the limited availability of public data on
BNT113's efficacy specifically within patient-derived xenograft (PDX) models, this document
summarizes findings from other relevant preclinical models and outlines the therapeutic
landscape for HPV16+ malignancies evaluated in PDX models.

BNT113: Mechanism of Action and Preclinical
Efficacy

BNT113 is an investigational lipoplex-formulated mRNA vaccine that encodes the oncoproteins
E6 and E7 of HPV16.[1][2] The vaccine is designed to stimulate the immune system to
recognize and eliminate cancer cells expressing these viral proteins.

The proposed mechanism of action for BNT113 involves the following steps:

o Uptake: The lipoplex-formulated mRNA is taken up by antigen-presenting cells (APCs), such
as dendritic cells.

e Translation: Inside the APCs, the mRNA is translated into the HPV16 E6 and E7
oncoproteins.
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e Antigen Presentation: These viral proteins are then processed and presented on the surface
of the APCs via Major Histocompatibility Complex (MHC) class | and class Il molecules.

o T-cell Activation: The presented antigens are recognized by T-cells, leading to the activation
of HPV16-specific CD8+ and CD4+ T-cells.

o Tumor Cell Killing: The activated T-cells then identify and kill tumor cells that express the
HPV16 E6 and E7 oncoproteins.

Antigen Presenting Cell (APC)

[ Uptake & Release (" ¢cer o | Transation o ("coer oo ) Processing & Loading

Click to download full resolution via product page

BNT113 Mechanism of Action.

Preclinical Efficacy Data

While specific data on BNT113 in patient-derived xenograft (PDX) models is not publicly
available, a preclinical study using the TC-1 mouse tumor model, which expresses HPV16 E6
and E7, has been described. In this model, intratumoral administration of an E7-targeting
vaccine demonstrated delayed tumor growth, which was associated with a higher frequency of
activated E7-specific CD8+ T-cells.[3] This suggests that the vaccine can induce a potent anti-
tumor immune response.

It is important to note that standard PDX models are generated in immunodeficient mice, which
lack a functional adaptive immune system.[4] Therefore, evaluating the efficacy of an immune-
stimulating therapy like BNT113 would require the use of humanized PDX models, where the
mice are engrafted with human immune cells.

Experimental Protocols

A generalized experimental workflow for evaluating a cancer vaccine like BNT113 in a
preclinical setting is outlined below. The specific details for BNT113's preclinical evaluation
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have not been fully disclosed.
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Generalized Preclinical Workflow.

Alternative Therapeutic Strategies in HPV16+
HNSCC PDX Models

While direct comparative data for BNT113 in PDX models is unavailable, other therapeutic
agents have been evaluated in this setting for Head and Neck Squamous Cell Carcinoma
(HNSCC), including HPV-positive subtypes. The following table summarizes some of these
findings to provide context on the types of data generated from PDX studies.
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Key Findings in HNSCC

Therapeutic Agent Target/Mechanism
PDX Models

In combination with
chemotherapy, improved
overall survival in clinical trials
for HNSCC with PD-L1

expression.[3] Preclinical PDX

Pembrolizumab PD-1 inhibitor

studies are used to investigate
mechanisms of response and

resistance.

Standard of care for HNSCC.
] o PDX models have been used
Cetuximab EGFR inhibitor _ o
to identify biomarkers of

response and resistance.

Showed tumoristatic effects in
o HNSCC PDX models,
PI3K inhibitors PISK/AKT/mTOR pathway ) ]
suggesting a potential role as

a neoadjuvant therapy.

This table is for illustrative purposes and does not represent a direct comparison with BNT113
due to the absence of its PDX data.

Current Status and Future Directions

BNT113 is currently being evaluated in a Phase Il clinical trial (AHEAD-MERIT, NCT04534205)
in combination with pembrolizumab for patients with unresectable recurrent or metastatic
HPV16+ HNSCC. Preliminary data from this trial have shown immunogenicity and anti-tumor
activity.[1][2]

The development of humanized PDX models represents a promising platform for the preclinical
evaluation of immunotherapies like BNT113. Such models could provide valuable insights into
the therapy's efficacy, mechanism of action, and potential combination strategies. As more data
from preclinical and clinical studies of BNT113 become available, a more direct comparison of
its efficacy will be possible.
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Disclaimer: This document is based on publicly available information and is intended for
informational purposes only. It is not a substitute for professional medical or scientific advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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